Cas no 2248341-39-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate
• CAS No: 2248341-39-9
• MF: C₁₉H₁₃N₃O₆
• MW: 379.323024511337
• CID: 5973596
• PubChem ID: 165733165
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248341-39-9
• EN300-6522672
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• Inchi： 1S/C19H13N3O6/c1-2-21-15(23)13-8-7-10(9-14(13)20-19(21)27)18(26)28-22-16(24)11-5-3-4-6-12(11)17(22)25/h3-9H,2H2,1H3,(H,20,27)
• InChI Key： XVAHWBPJEPLLOQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2C(N(C(NC=2C=1)=O)CC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.08043514g/mol
• Monoisotopic Mass: 379.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248341-39-9, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The isoindole and quinazoline moieties within its structure contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced coupling techniques and selective oxidation processes. The isoindole ring is formed via a cyclization reaction under controlled conditions, while the quinazoline moiety is synthesized using a modified Biginelli-type reaction. These methods ensure high purity and structural integrity, making the compound suitable for various applications in drug discovery and material synthesis.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits significant antioxidant activity due to the presence of multiple oxygenated functional groups within its structure. Additionally, its ability to act as a template for metal coordination has opened new avenues in catalytic chemistry. Researchers have demonstrated that when coordinated with transition metals like copper or zinc, the compound can catalyze a range of organic transformations with high efficiency and selectivity.

In the realm of pharmacology, this compound has shown remarkable promise as a lead molecule for drug development. Preclinical studies indicate that it possesses potent anti-inflammatory properties and may serve as a novel therapeutic agent for chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy. Ongoing clinical trials are exploring its efficacy in inhibiting key enzymes involved in tumor progression.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate also makes it an attractive candidate for use in advanced materials science. Its rigid framework and conjugated system make it suitable for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices to enhance their performance and stability.

From an environmental perspective, this compound has demonstrated biodegradability under specific conditions, making it a more sustainable alternative to traditional synthetic materials. Its eco-friendly properties align with current global efforts to develop greener chemical processes and reduce environmental impact.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-carboxylate represents a cutting-edge advancement in modern chemistry. Its versatile structure and diverse functional groups position it as a valuable tool in multiple scientific disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across pharmacology, materials science